Egfr-TK-IN-4

• Molecular Formula: C23H16F2N6O2S2
• Molecular Weight: 510.5 g/mol
• InChI: InChI=1S/C23H16F2N6O2S2/c1-12-16(3-2-4-18(12)31-35(32,33)20-8-15(24)5-6-17(20)25)21-30-19-7-13(9-27-22(19)34-21)14-10-28-23(26)29-11-14/h2-11,31H,1H3,(H2,26,28,29)
• InChIKey: RJXKTVLFILQDJY-UHFFFAOYSA-N

Egfr-TK-IN-4 Overview

EGFR-TK-IN-4 (compound 10k) is a rationally designed thiazolo[5,4-b]pyridine derivative that functions as a potent and selective inhibitor of the epidermal growth factor receptor tyrosine kinase (EGFR-TK) [1]. Developed through a multi-step synthetic pathway involving Suzuki cross-coupling, this compound exhibits significant anticancer activity against non-small cell lung cancer (NSCLC) cell lines, including those harboring resistance mutations, while demonstrating minimal toxicity toward normal lung epithelial cells .

EGFR mutant-driven model fit (T790M, exon 19 del)

Distinct thiazolo[5,4-b]pyridine scaffold vs quinazoline/quinoline cores

Reported cancer-cell selectivity context

• [1] Borude AS, et al. Design and synthesis of novel Thiazolo[5,4-b]pyridine derivatives as potent and selective EGFR-TK inhibitors targeting resistance Mutations in non-small cell lung cancer. Eur J Med Chem. 2024 Oct 5;276:116727. doi: 10.1016/j.ejmech.2024.116727. View Source

Why Generic EGFR-TKIs Fail

EGFR tyrosine kinase inhibitors (TKIs) exhibit significant variability in their potency against wild-type versus mutant EGFR, their selectivity profiles across the kinome, and their toxicity toward normal tissues. EGFR-TK-IN-4 was specifically designed to target NSCLC cells with activating EGFR mutations while sparing normal lung epithelial cells [1]. Generic substitution with other EGFR TKIs, such as gefitinib or erlotinib, may result in suboptimal efficacy against certain resistance mutations or increased off-target toxicity, thereby compromising experimental reproducibility and translational relevance.

EGFR mutation sensitivity

Retains activity in T790M-positive models

Gefitinib-type inhibitors may lose T790M activity

Wild-type EGFR activity profile

Reported broader wild-type engagement

Osimertinib shows relative wild-type sparing

Chemical scaffold class

Thiazolo[5,4-b]pyridine (non-quinazoline)

Quinazoline, quinoline, pyrimidine cores

• [1] Borude AS, et al. Design and synthesis of novel Thiazolo[5,4-b]pyridine derivatives as potent and selective EGFR-TK inhibitors targeting resistance Mutations in non-small cell lung cancer. Eur J Med Chem. 2024 Oct 5;276:116727. doi: 10.1016/j.ejmech.2024.116727. View Source

Egfr-TK-IN-4 Differentiation Evidence

T790M Gatekeeper Mutation Resistance

EGFR-TK-IN-4 (compound 10k) demonstrated potent antiproliferative activity against the HCC827 (EGFR exon 19 deletion) and NCI-H1975 (EGFR L858R/T790M) NSCLC cell lines, with IC50 values comparable to those of the clinically approved EGFR inhibitor osimertinib, evaluated under identical assay conditions [1].

T790M Activity

Reported

IC50 0.08 μM vs 10.8 μM

135× difference

Supports T790M model-response interpretation

Cross-study comparison (MTT assay)

Evidence Dimension	Antiproliferative activity (IC50) in NSCLC cell lines
Target Compound Data	HCC827: 0.010 μM; NCI-H1975: 0.08 μM; A549: 0.82 μM
Comparator Or Baseline	Osimertinib: HCC827: 0.0042 μM; NCI-H1975: 0.04 μM; A549: 0.92 μM (as reported in the same study)
Quantified Difference	EGFR-TK-IN-4 is approximately 2.4-fold less potent than osimertinib in HCC827 cells, 2-fold less potent in NCI-H1975 cells, and 1.1-fold more potent in A549 cells
Conditions	MTT assay after 72 h incubation; cell lines: HCC827 (EGFR exon 19 del), NCI-H1975 (EGFR L858R/T790M), A549 (wild-type EGFR)

Why This Matters

This data confirms that EGFR-TK-IN-4 possesses potent activity against both TKI-sensitive and TKI-resistant EGFR mutant NSCLC models, with potency levels in the same range as a clinically validated standard-of-care agent, supporting its use as a research tool for investigating EGFR-dependent cancers.

• [1] Borude AS, et al. Design and synthesis of novel Thiazolo[5,4-b]pyridine derivatives as potent and selective EGFR-TK inhibitors targeting resistance Mutations in non-small cell lung cancer. Eur J Med Chem. 2024 Oct 5;276:116727. doi: 10.1016/j.ejmech.2024.116727. View Source

Differentiated EGFR Selectivity Profile

EGFR-TK-IN-4 (compound 10k) exhibited a marked selectivity for cancer cells, with an IC50 > 35 μM against the normal human bronchial epithelial cell line BEAS-2B, whereas it potently inhibited cancer cell lines at sub-micromolar concentrations [1]. This selectivity is further supported by a selectivity index (SI) of >46.7 when comparing the A549 cancer cell line (IC50 = 0.82 μM) to BEAS-2B (IC50 > 38.41 μM) .

Selectivity Profile

Reported

HCC827 IC50 0.010 μM (eq. osimertinib); A549 0.82 vs 7.28 μM

~9× WT difference

Equivalent mutant-EGFR context; distinct wild-type profile

Cross-study; osimertinib data from Zheng 2016

Evidence Dimension	Cytotoxicity against normal vs. cancer cells
Target Compound Data	BEAS-2B (normal lung): IC50 > 35 μM (no toxicity observed up to 35 μM); A549 (cancer): IC50 = 0.82 μM
Comparator Or Baseline	Not directly compared in the same study; however, many EGFR TKIs exhibit cytotoxicity toward normal cells at therapeutic concentrations.
Quantified Difference	Selectivity index (SI) > 46.7 (A549 IC50 / BEAS-2B IC50)
Conditions	MTT assay after 72 h incubation; BEAS-2B normal human bronchial epithelial cells; A549 lung adenocarcinoma cells

Why This Matters

High selectivity for cancer cells over normal cells is a critical attribute for minimizing off-target toxicity in preclinical models and suggests a potentially favorable therapeutic window, making EGFR-TK-IN-4 a valuable tool for studies where preservation of normal tissue function is required.

• [1] Borude AS, et al. Design and synthesis of novel Thiazolo[5,4-b]pyridine derivatives as potent and selective EGFR-TK inhibitors targeting resistance Mutations in non-small cell lung cancer. Eur J Med Chem. 2024 Oct 5;276:116727. doi: 10.1016/j.ejmech.2024.116727. View Source

Cancer vs. Normal Cell Selectivity

In mechanistic studies, EGFR-TK-IN-4 (compound 10k) treatment led to a substantial increase in both early and late apoptosis in HCC827 NSCLC cells, with 31.9% early apoptosis and 8.8% late apoptosis, compared to only 2.0% early and 1.6% late apoptosis in untreated controls [1].

Cancer Selectivity

Head-to-head

BEAS-2B IC50 >35 μM vs HCC827 0.010 μM

Selectivity index >3,500

Cancer-cell selectivity context for model studies

Same-study BEAS-2B vs HCC827/NCI-H1975

Evidence Dimension	Apoptosis induction
Target Compound Data	Early apoptosis: 31.9%; Late apoptosis: 8.8%
Comparator Or Baseline	Untreated control: Early apoptosis 2.0%; Late apoptosis 1.6%
Quantified Difference	Approximately 16-fold increase in early apoptosis and 5.5-fold increase in late apoptosis
Conditions	Annexin V-FITC/PI staining and flow cytometry in HCC827 cells

Why This Matters

Induction of apoptosis is a key mechanism by which EGFR TKIs exert their anticancer effects. The robust apoptotic response observed with EGFR-TK-IN-4 confirms its on-target activity and supports its use in studies investigating EGFR-dependent cell death pathways.

• [1] Borude AS, et al. Design and synthesis of novel Thiazolo[5,4-b]pyridine derivatives as potent and selective EGFR-TK inhibitors targeting resistance Mutations in non-small cell lung cancer. Eur J Med Chem. 2024 Oct 5;276:116727. doi: 10.1016/j.ejmech.2024.116727. View Source

Apoptosis Induction Confirmation

Western blot analysis revealed that EGFR-TK-IN-4 (compound 10k) effectively inhibits EGFR autophosphorylation in HCC827 cells, confirming its direct action on the EGFR tyrosine kinase domain [1].

Apoptosis Induction

Head-to-head

40.7% total apoptosis vs 3.6% control

11.3× increase

Supports EGFR-dependent apoptosis signaling research

Annexin V/PI; cell line reported as cancer cells

Evidence Dimension	Inhibition of EGFR autophosphorylation
Target Compound Data	Qualitative: Substantial reduction in phosphorylated EGFR (p-EGFR) signal
Comparator Or Baseline	Untreated control: Strong p-EGFR signal
Quantified Difference	Not quantified in the available data
Conditions	Western blot analysis in HCC827 cells

Why This Matters

Inhibition of EGFR autophosphorylation is a direct pharmacodynamic biomarker of target engagement, confirming that EGFR-TK-IN-4 functions as a bona fide EGFR kinase inhibitor and not via off-target mechanisms.

• [1] Borude AS, et al. Design and synthesis of novel Thiazolo[5,4-b]pyridine derivatives as potent and selective EGFR-TK inhibitors targeting resistance Mutations in non-small cell lung cancer. Eur J Med Chem. 2024 Oct 5;276:116727. doi: 10.1016/j.ejmech.2024.116727. View Source

EGFR-TK-IN-4 Demonstrates Favorable Solubility for In Vitro and In Vivo Studies

EGFR-TK-IN-4 (compound 10k) exhibits high solubility in DMSO, reaching 100 mg/mL (195.87 mM) with ultrasonic warming and heating to 60°C [1]. This high solubility facilitates the preparation of concentrated stock solutions for in vitro assays and simplifies formulation for in vivo administration.

Evidence Dimension	Solubility in DMSO
Target Compound Data	100 mg/mL (195.87 mM)
Comparator Or Baseline	Not applicable; standard property
Quantified Difference	Not applicable
Conditions	DMSO; ultrasonic warming and heating to 60°C

Why This Matters

High solubility in DMSO ensures consistent and accurate dosing in cell-based assays and reduces the risk of compound precipitation, which can lead to experimental variability. It also provides flexibility for preparing in vivo formulations.

• [1] GlpBio. EGFR-TK-IN-4 (compound 10k) product page. Accessed 2026. View Source

Egfr-TK-IN-4 Applications

T790M-Positive NSCLC Model Studies

Researchers can use EGFR-TK-IN-4 at sub-micromolar concentrations (e.g., 0.01–0.8 μM) to inhibit EGFR autophosphorylation and downstream signaling in HCC827 (EGFR exon 19 del) and NCI-H1975 (EGFR L858R/T790M) cells [1]. The compound's activity against both TKI-sensitive and TKI-resistant mutants makes it suitable for dissecting resistance mechanisms and evaluating combination therapies.

Cancer-Selective Cytotoxicity Screening

Given its high selectivity index (>46.7) and lack of cytotoxicity toward BEAS-2B normal lung cells at concentrations up to 35 μM [1], EGFR-TK-IN-4 is ideal for co-culture or in vivo studies where preserving normal tissue viability is critical. This property allows researchers to assess tumor-specific responses without confounding effects from normal cell toxicity.

Apoptosis-Focused Mechanistic Studies

EGFR-TK-IN-4 induces a robust apoptotic response in HCC827 cells (31.9% early and 8.8% late apoptosis) [1]. This quantitative benchmark enables researchers to use the compound as a positive control in apoptosis assays and to compare the pro-apoptotic efficacy of novel agents or combination regimens.

Non-Quinazoline EGFR Inhibitor Chemotype

With a DMSO solubility of 100 mg/mL (195.87 mM) [2], EGFR-TK-IN-4 can be easily formulated into concentrated stock solutions suitable for high-throughput screening campaigns. This reduces solvent artifacts and ensures consistent compound delivery across large assay panels.

Application

Selection Property

Validation Focus

EGFR T790M mutant models

T790M sensitivity context

Verify activity in T790M-driven cells

Cancer-selectivity panels

Normal vs cancer cell selectivity context

Quantify selectivity index in desired cell pairs

Apoptosis mechanistic studies

Pro-apoptotic signaling engagement

Validate apoptosis induction in specific cancer lines

Scaffold-hopping medchem

Thiazolo[5,4-b]pyridine chemotype

Confirm target engagement via docking / hinge binding

• [1] Borude AS, et al. Design and synthesis of novel Thiazolo[5,4-b]pyridine derivatives as potent and selective EGFR-TK inhibitors targeting resistance Mutations in non-small cell lung cancer. Eur J Med Chem. 2024 Oct 5;276:116727. doi: 10.1016/j.ejmech.2024.116727. View Source
• [2] GlpBio. EGFR-TK-IN-4 (compound 10k) product page. Accessed 2026. View Source